Cas no 214839-77-7 (3H-Pyrazol-3-one, 4-(3-aminopropyl)-1,2-dihydro-5-methyl-)

• Product Name: 3H-Pyrazol-3-one, 4-(3-aminopropyl)-1,2-dihydro-5-methyl-
• CAS No: 214839-77-7
• MF: C₇H₁₃N₃O
• MW: 155.197621107101
• CID: 242983
• PubChem ID: 28743052
• Update Time: 2025-04-19

3H-Pyrazol-3-one, 4-(3-aminopropyl)-1,2-dihydro-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrazol-3-one, 4-(3-aminopropyl)-1,2-dihydro-5-methyl-
• 4-(3-aminopropyl)-5-methyl-1,2-dihydropyrazol-3-one
• 214839-77-7
• 4-(3-Aminopropyl)-3-methyl-1H-pyrazol-5-ol
• DTXSID50651602
• 4-(3-Aminopropyl)-5-methyl-1,2-dihydro-3H-pyrazol-3-one

• Inchi： 1S/C7H13N3O/c1-5-6(3-2-4-8)7(11)10-9-5/h2-4,8H2,1H3,(H2,9,10,11)
• InChI Key： SAVKVJYSEXVOBY-UHFFFAOYSA-N
• SMILES： O=C1C(=C(C)NN1)CCCN

Computed Properties

• Exact Mass: 155.10599
• Monoisotopic Mass: 155.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• PSA: 67.15